8-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]methyl}-2-(3-methylbutyl)-2,8-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 8-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]methyl]-2-(3-methylbutyl)-2,8-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C21H30N4O3/c1-16(2)7-11-25-15-21(9-6-19(25)26)8-4-10-24(14-21)13-18-22-23-20(28-18)17-5-3-12-27-17/h3,5,12,16H,4,6-11,13-15H2,1-2H3
• InChI Key: LYZOAEBUHFAJIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1CC2(CCCN(C2)CC3=NN=C(O3)C4=CC=CO4)CCC1=O
• Molecular Formula: C21H30N4O3
• Molecular Weight: 386.5 g/mol

Description

8-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]methyl}-2-(3-methylbutyl)-2,8-diazaspiro[5.5]undecan-3-one is a useful research compound. Its molecular formula is C21H30N4O3 and its molecular weight is 386.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 386.23179083 g/mol and the complexity rating of the compound is 546. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research into related compounds demonstrates potential antimicrobial properties. For instance, El‐Sayed et al. (2011) synthesized new 2,5-disubstituted 1,3,4-oxadiazole derivatives bearing C-furyl glycoside moieties. These compounds showed moderate to high antimicrobial activity, suggesting the potential of oxadiazole derivatives in developing antimicrobial agents El‐Sayed et al., 2011.

Catalysis and Synthesis

Aggarwal et al. (2014) reported on the catalyst-free synthesis of nitrogen-containing spiro heterocycles via a double Michael addition reaction. This method yields high-purity compounds efficiently, indicating the relevance of such structures in organic synthesis and potentially offering a pathway to synthesize the subject compound Aggarwal et al., 2014.

Structural and Thermodynamic Studies

The study of the crystal structure and thermodynamic properties of related compounds, as explored by Zeng et al. (2021), can offer insights into the stability and reactivity of similar diazaspiro and oxadiazole derivatives. Understanding these properties is crucial for their application in material science and drug design Zeng et al., 2021.